Cas no 869076-87-9 (6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 869076-87-9
• MF: C₁₂H₁₃FN₄O₄S
• MW: 328.319424390793
• CID: 6220212
• PubChem ID: 7197680
• Update Time: 2025-07-02

6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• SR-01000017678-1
• AKOS024614773
• 869076-87-9
• F1859-0128
• SR-01000017678
• 4-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,6-dioxopyrimidine-5-sulfonamide

• Inchi： 1S/C12H13FN4O4S/c1-16-10(14)9(11(18)17(2)12(16)19)22(20,21)15-8-5-3-7(13)4-6-8/h3-6,15H,14H2,1-2H3
• InChI Key： UTWIQWDWFJQHER-UHFFFAOYSA-N
• SMILES： S(C1C(N(C)C(N(C)C=1N)=O)=O)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 328.06415424g/mol
• Monoisotopic Mass: 328.06415424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Recent Advances in the Study of 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 869076-87-9)

In recent years, the compound 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS: 869076-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and tetrahydropyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and green chemistry approaches to reduce reaction times and minimize environmental impact. The compound's structural features, including the presence of a fluorine atom and a sulfonamide group, contribute to its high binding affinity for specific biological targets, making it a valuable scaffold for drug development.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of several key enzymes involved in disease pathways. Notably, it has shown strong inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma, epilepsy, and cancer. Additionally, the compound's ability to modulate the activity of protein kinases has sparked interest in its potential use as an anticancer agent. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells, suggesting a favorable therapeutic index.

Further investigations into the pharmacokinetic properties of 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's good oral bioavailability and stability in physiological conditions, which are critical factors for its development as a drug candidate. Moreover, computational modeling and molecular docking studies have elucidated the precise interactions between the compound and its target proteins, offering a structural basis for further optimization.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as potential drug-drug interactions, long-term toxicity, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives and analogs with improved efficacy and safety profiles.

In conclusion, 6-amino-N-(4-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide represents a promising candidate for drug development, with applications spanning multiple therapeutic areas. Its unique chemical structure and robust biological activity make it a valuable subject of ongoing research. As scientists continue to explore its mechanisms of action and optimize its properties, this compound may soon transition from the laboratory to clinical trials, offering new hope for patients with unmet medical needs.